Cas no 303956-94-7 (2(1H)-Isoquinolinebutanesulfonic acid, 3,4-dihydro-)

• Product Name: 2(1H)-Isoquinolinebutanesulfonic acid, 3,4-dihydro-
• CAS No: 303956-94-7
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 1443109
• Update Time: 2024-08-15

2(1H)-Isoquinolinebutanesulfonic acid, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinebutanesulfonic acid, 3,4-dihydro-

• Inchi： 1S/C13H19NO3S/c15-18(16,17)10-4-3-8-14-9-7-12-5-1-2-6-13(12)11-14/h1-2,5-6H,3-4,7-11H2,(H,15,16,17)
• InChI Key： JPZRGBCHKJOMJO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1CCCCS(O)(=O)=O

Computed Properties

• Exact Mass: 269.10867

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• PSA: 57.61
• pka: 1.70±0.50(Predicted)